4-(bromomethyl)-6-methoxypyrimidine
Overview
Description
4-(Bromomethyl)-6-methoxypyrimidine, also known as 4-BMMP, is an organic compound with a molecular formula of C6H7BrN2O. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound that is commonly found in DNA and RNA. 4-BMMP is an important compound in organic synthesis and has been used in various scientific applications, including drug development and medicinal chemistry.
Mechanism of Action
The mechanism of action of 4-(bromomethyl)-6-methoxypyrimidine is not well-understood. However, it is believed that the compound acts as a ligand, binding to specific receptors in the body, which leads to the activation of certain pathways. This activation results in various biochemical and physiological effects, such as the modulation of cell signaling pathways, the regulation of gene expression, and the modulation of the immune system.
Biochemical and Physiological Effects
4-(bromomethyl)-6-methoxypyrimidine has been shown to have various biochemical and physiological effects in laboratory studies. For example, it has been shown to modulate cellular signaling pathways, regulate gene expression, and modulate the immune system. It has also been shown to have anti-inflammatory, anticonvulsant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of 4-(bromomethyl)-6-methoxypyrimidine in laboratory experiments has several advantages. It is a relatively stable compound and is relatively easy to synthesize. It is also a relatively inexpensive compound, making it an attractive choice for laboratory experiments. However, there are some limitations to its use. For example, it is a relatively new compound and its mechanism of action is not yet fully understood.
Future Directions
There are a number of potential future directions for research on 4-(bromomethyl)-6-methoxypyrimidine. For example, further research could be done to better understand its mechanism of action and its effects on various biochemical and physiological pathways. Additionally, further research could be done to explore its potential applications in drug development and medicinal chemistry. Additionally, further research could be done to explore its potential uses in other areas of scientific research, such as materials science. Finally, further research could be done to explore its potential toxicity and the potential risks associated with its use in laboratory experiments.
Synthesis Methods
4-(bromomethyl)-6-methoxypyrimidine can be synthesized using a variety of methods, such as the Vilsmeier-Haack reaction and the Hantzsch reaction. In the Vilsmeier-Haack reaction, an aromatic amine is reacted with an aldehyde or ketone in the presence of phosphorus oxychloride and dimethylformamide. The Hantzsch reaction involves the reaction of an aromatic amine with an aldehyde or ketone in the presence of anhydrous aluminum chloride and a base.
Scientific Research Applications
4-(bromomethyl)-6-methoxypyrimidine has been used in a wide range of scientific research applications, such as drug development and medicinal chemistry. It has been used as a building block in the synthesis of various drugs, including anti-inflammatory agents, anticonvulsants, and anti-cancer agents. It has also been used to synthesize various other compounds, such as arylhydrazones, aminopyrimidines, and oxazoles.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-6-methoxypyrimidine involves the bromination of 4-methyl-6-methoxypyrimidine followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "4-methyl-6-methoxypyrimidine", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 4-methyl-6-methoxypyrimidine in acetic acid and add bromine dropwise with stirring until the reaction is complete.", "Step 2: Add sodium hydroxide to the reaction mixture to neutralize the excess acid and extract the product with dichloromethane.", "Step 3: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 4-bromo-6-methoxypyrimidine.", "Step 4: Dissolve 4-bromo-6-methoxypyrimidine in water and add formaldehyde with stirring at room temperature.", "Step 5: Heat the reaction mixture to reflux for several hours and then cool to room temperature.", "Step 6: Acidify the reaction mixture with hydrochloric acid and extract the product with dichloromethane.", "Step 7: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 4-(bromomethyl)-6-methoxypyrimidine." ] } | |
CAS RN |
2751611-93-3 |
Product Name |
4-(bromomethyl)-6-methoxypyrimidine |
Molecular Formula |
C6H7BrN2O |
Molecular Weight |
203 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine](/img/structure/B6232324.png)